BIIB091

Catalog No.
S16198427
CAS No.
M.F
C28H34N10O2
M. Wt
542.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
BIIB091

Product Name

BIIB091

IUPAC Name

1-tert-butyl-N-[(5R)-8-[2-[(1-methylpyrazol-4-yl)amino]pyrimidin-4-yl]-2-(oxetan-3-yl)-1,3,4,5-tetrahydro-2-benzazepin-5-yl]triazole-4-carboxamide

Molecular Formula

C28H34N10O2

Molecular Weight

542.6 g/mol

InChI

InChI=1S/C28H34N10O2/c1-28(2,3)38-15-25(34-35-38)26(39)32-24-8-10-37(21-16-40-17-21)13-19-11-18(5-6-22(19)24)23-7-9-29-27(33-23)31-20-12-30-36(4)14-20/h5-7,9,11-12,14-15,21,24H,8,10,13,16-17H2,1-4H3,(H,32,39)(H,29,31,33)/t24-/m1/s1

InChI Key

JSAQBOQCZJHWMA-XMMPIXPASA-N

SMILES

Array

BIIB-091 is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.

XLogP3

1.5

Hydrogen Bond Acceptor Count

9

Hydrogen Bond Donor Count

2

Exact Mass

542.28662037 Da

Monoisotopic Mass

542.28662037 Da

Heavy Atom Count

40

UNII

MJ0LWX26KB

Dates

Last modified: 10-13-2025

Explore Compound Types